14-methoxy-2,3,4,5,8,9,10,11-octazatetracyclo[10.4.0.02,6.07,11]hexadeca-1(12),3,5,7,9,13,15-heptaene

• Molecular Formula: C9H6N8O
• Molecular Weight: 242.20 g/mol
• IUPAC Name: 14-methoxy-2,3,4,5,8,9,10,11-octazatetracyclo[10.4.0.02,6.07,11]hexadeca-1(12),3,5,7,9,13,15-heptaene
• InChI: InChI=1S/C9H6N8O/c1-18-5-2-3-6-7(4-5)17-9(11-13-15-17)8-10-12-14-16(6)8/h2-4H,1H3
• InChI Key: UABFSRJNRYQZRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N3C(=NN=N3)C4=NN=NN24

Description

14-methoxy-2,3,4,5,8,9,10,11-octazatetracyclo[104002,607,11]hexadeca-1(12),3,5,7,9,13,15-heptaene is a complex organic compound characterized by its unique tetracyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 14-methoxy-2,3,4,5,8,9,10,11-octazatetracyclo[10.4.0.02,6.07,11]hexadeca-1(12),3,5,7,9,13,15-heptaene typically involves multi-step organic reactions. The starting materials often include simple aromatic compounds, which undergo a series of cyclization and methoxylation reactions under controlled conditions. Common reagents used in these reactions include strong acids or bases, oxidizing agents, and methanol for the methoxylation step.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch reactors where the reaction conditions are carefully monitored to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

14-methoxy-2,3,4,5,8,9,10,11-octazatetracyclo[10.4.0.02,6.07,11]hexadeca-1(12),3,5,7,9,13,15-heptaene can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of dihydro or tetrahydro derivatives.

Substitution: Electrophilic or nucleophilic substitution reactions can introduce new functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Conditions vary depending on the substituent being introduced, but may include reagents like halogens or alkylating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction could produce dihydro derivatives.

Scientific Research Applications

14-methoxy-2,3,4,5,8,9,10,11-octazatetracyclo[10.4.0.02,6.07,11]hexadeca-1(12),3,5,7,9,13,15-heptaene has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for its unique structural features.

Mechanism of Action

The mechanism of action of 14-methoxy-2,3,4,5,8,9,10,11-octazatetracyclo[10.4.0.02,6.07,11]hexadeca-1(12),3,5,7,9,13,15-heptaene involves its interaction with specific molecular targets. These targets may include enzymes or receptors, where the compound can act as an inhibitor or activator. The pathways involved often depend on the specific application being studied, such as its role in inhibiting microbial growth or inducing apoptosis in cancer cells.

Comparison with Similar Compounds

Similar Compounds

14-methoxymetopon: An experimental opioid drug with a methoxy group at the 14-position, known for its potent analgesic properties.

3’,4’,5,7-tetrahydroxy-3-methoxyflavone: A flavonoid with methoxy and hydroxy groups, known for its antimicrobial activity.

Uniqueness

14-methoxy-2,3,4,5,8,9,10,11-octazatetracyclo[104002,6